Cas no 2229327-16-4 (tert-butyl 2-(2-methylbut-3-yn-2-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(2-methylbut-3-yn-2-yl)pyrrolidine-1-carboxylate
• CAS No: 2229327-16-4
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 6390147
• PubChem ID: 165716461
• Update Time: 2025-06-12

tert-butyl 2-(2-methylbut-3-yn-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-methylbut-3-yn-2-yl)pyrrolidine-1-carboxylate
• 2229327-16-4
• EN300-1898632

• Inchi： 1S/C14H23NO2/c1-7-14(5,6)11-9-8-10-15(11)12(16)17-13(2,3)4/h1,11H,8-10H2,2-6H3
• InChI Key： JPQSLPRAEHZLOU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C(C#C)(C)C)=O

Computed Properties

• Exact Mass: 237.172878976g/mol
• Monoisotopic Mass: 237.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 2-(2-methylbut-3-yn-2-yl)pyrrolidine-1-carboxylate

Tert-Butyl 2-(2-Methylbut-3-yn-2-yl)pyrrolidine-1-carboxylate (CAS No. 2229327-16-4): A Comprehensive Overview

Tert-butyl 2-(2-methylbut-3-yn-2-yl)pyrrolidine-1-carboxylate (CAS No. 2229327-16-4) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl ester group, a pyrrolidine ring, and a substituted acetylene moiety. These structural elements contribute to its stability and reactivity, making it an attractive building block for the synthesis of complex molecules.

The tert-butyl 2-(2-methylbut-3-yn-2-yl)pyrrolidine-1-carboxylate molecule is particularly useful in the development of bioactive compounds due to its ability to undergo various chemical transformations. Recent studies have highlighted its potential in the synthesis of peptidomimetics and other biologically active molecules. For instance, the tert-butyl ester group can be selectively deprotected under mild conditions, allowing for the introduction of functional groups that enhance the compound's biological activity.

In the context of medicinal chemistry, tert-butyl 2-(2-methylbut-3-yn-2-yl)pyrrolidine-1-carboxylate has been explored as a key intermediate in the synthesis of novel drugs targeting various diseases. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. The pyrrolidine ring provides a scaffold that can be modified to achieve high binding affinity and selectivity, while the acetylene moiety can be functionalized to introduce additional pharmacophores.

Recent advancements in synthetic methodologies have further enhanced the utility of tert-butyl 2-(2-methylbut-3-yn-2-yl)pyrrolidine-1-carboxylate. For example, copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions have been successfully employed to couple this compound with azide-functionalized biomolecules, leading to the formation of stable triazole linkages. This "click chemistry" approach has been widely adopted in drug discovery and development due to its efficiency and reliability.

The stability and reactivity of tert-butyl 2-(2-methylbut-3-yn-2-yl)pyrrolidine-1-carboxylate also make it an ideal candidate for use in combinatorial chemistry. High-throughput screening techniques can be employed to rapidly generate and test large libraries of derivatives, accelerating the identification of lead compounds with desired biological properties. This approach has been particularly valuable in the discovery of new antibiotics and antiviral agents.

In addition to its applications in drug discovery, tert-butyl 2-(2-methylbut-3-yn-2-yl)pyrrolidine-1-carboxylate has shown promise in materials science. The unique combination of functional groups within this molecule allows for the design and synthesis of advanced materials with tailored properties. For instance, it can be incorporated into polymers or used as a building block for self-assembling systems, which have potential applications in areas such as drug delivery and tissue engineering.

From a safety perspective, tert-butyl 2-(2-methylbut-3-yn-2-yl)pyrrolidine-1-carboxylate is generally considered safe for laboratory use when proper handling procedures are followed. However, it is important to note that like any chemical compound, it should be stored and handled according to standard safety guidelines to prevent exposure and ensure laboratory safety.

In conclusion, tert-butyl 2-(2-methylbut-3-yn-2-y l)pyrrolidine -1-carboxy late (CAS No. 2 2937 -16 -4) is a valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and versatile reactivity make it an essential tool for researchers aiming to develop novel bioactive compounds and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its impact on scientific and technological innovation.